Disperse Blue 1

• CAS No.: 2475-45-8
• Product Name: Disperse Blue 1
• Molecular Formula: C14H12N4O2
• Molecular Weight: 268.27 g/mol
• IUPAC Name: 1,4,5,8-tetraaminoanthracene-9,10-dione
• Standard InChI: InChI=1S/C14H12N4O2/c15-5-1-2-6(16)10-9(5)13(19)11-7(17)3-4-8(18)12(11)14(10)20/h1-4H,15-18H2
• Standard InChIKey: JSFUMBWFPQSADC-UHFFFAOYSA-N
• SMILES: C1=CC(=C2C(=C1N)C(=O)C3=C(C=CC(=C3C2=O)N)N)N
• Canonical SMILES: C1=CC(=C2C(=C1N)C(=O)C3=C(C=CC(=C3C2=O)N)N)N
• Colorform: Black powder; Blue-black microcrystalline powder; Red-brown needles
• Melting Point: 630 °F (NTP, 1992); 285.0 °C; 331 °C
• Physical Description: C.i. disperse blue 1 is a blue-black microcrystalline powder. (NTP, 1992)
• Description: CI Disperse Blue 1 is a blue to black colored aminoanthraquinone dye. Disperse blue 1 is primarily used in hair color formulations and in coloring fabrics and plastics, but has also been used as a fabric dye. Exposure to disperse blue 1 irritates the eye and skin. Disperse blue 1 is a mutagen and is reasonably anticipated to be a human carcinogen. (NCI05); Disperse Blue 1 is an anthraquinone.; C.i. disperse blue 1 is a blue-black microcrystalline powder. (NTP, 1992)
• Shelf Life: Degrades at >-20 °C
• Solubility: less than 0.1 mg/mL at 64° F (NTP, 1992); 1.12e-07 M; Soluble in acetone, ethanol, and cellosolve; slightly soluble in benzene and linseed oil; In ethylene glycol monomethyl ether, 30 mg/mL; in ethanol, 2 mg/mL; Insoluble in water /Dyes, disperse/; In water, 0.03 mg/L at 25 °C
• Synonyms: 1,4,5,8-Tetraamino-9,10-anthracenedione;_x000B_1,4,5,8-Tetraamino-anthraquinone; Duranol Brilliant Blue CB (6CI); 1,4,5,8-Tetraamino-9,10-anthracenedione; 1,4,5,8-Tetraamino-9,10-anthraquinone; 1,4,5,8-Tetraaminoanthraquinone; Acetate Blue G; Acetoquinone
• Vapor Pressure: 1.80e-08 mmHg; 1.8X10-8 mm Hg at 25 °C
• PubChem Compound: 17190
• Last Modified: Nov 11 2021